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Abstract

Ethyl glycylmethioninate hydrochloride is a dipeptide ester derivative of the essential amino
acid methionine. While it is commercially available as a biochemical reagent, detailed public-
domain data regarding its specific biological activities, mechanism of action, and potential
therapeutic applications remain scarce. This technical guide synthesizes the currently available
information and provides a framework for potential future research directions. Due to the limited
specific data, this document will also draw upon the broader context of amino acid derivatives
to infer potential areas of interest.

Introduction

Ethyl glycylmethioninate hydrochloride is structurally composed of a glycine residue linked
to a methionine residue, with the carboxyl group of methionine esterified with ethanol. The
hydrochloride salt form enhances its stability and solubility. As a derivative of methionine, an
amino acid crucial for protein synthesis, methylation reactions, and antioxidant defense, ethyl
glycylmethioninate hydrochloride holds potential for biological activity. However, specific
experimental studies detailing its effects are not readily available in the public scientific
literature.
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Amino acid derivatives, in general, are explored for various purposes, including their potential
to influence the secretion of anabolic hormones, serve as a fuel source during physical
exertion, and support mental performance under stress[1].

Physicochemical Properties

While detailed experimental data is limited, the fundamental properties of Ethyl
glycylmethioninate hydrochloride can be inferred from its chemical structure.

Property Value Source

CAS Number 1397000-76-8 Generic Chemical Databases
Molecular Formula C9H19CIN203S Generic Chemical Databases
Molecular Weight 270.78 g/mol Generic Chemical Databases

Potential Biological Activity (Inferred)

In the absence of direct studies on ethyl glycylmethioninate hydrochloride, we can
hypothesize its potential biological roles based on its constituent parts and related compounds.

Pro-drug for Methionine and Glycine Delivery

It is plausible that ethyl glycylmethioninate hydrochloride could act as a pro-drug, being
hydrolyzed by cellular esterases to release glycine, methionine, and ethanol. This could offer a
mechanism for targeted or sustained intracellular delivery of these amino acids.

Antioxidant Potential

Methionine itself plays a role in antioxidant defense through its conversion to S-
adenosylmethionine (SAMe) and subsequently glutathione. Future studies could investigate if
ethyl glycylmethioninate hydrochloride supplementation can augment intracellular
glutathione levels, thereby mitigating oxidative stress.

Experimental Protocols: A Call for Future Research

No specific experimental protocols for the biological evaluation of ethyl glycylmethioninate
hydrochloride were found in the public domain. To elucidate its biological activity, the following
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experimental approaches are recommended:

In Vitro Assays

o Cell Viability Assays: To determine the cytotoxic potential of the compound across various
cell lines (e.g., MTT, XTT assays).

o Esterase Hydrolysis Assay: To confirm the cleavage of the ethyl ester and release of
glycylmethionine in cell lysates or plasma.

o Antioxidant Capacity Assays: To measure its radical scavenging activity (e.g., DPPH, ABTS
assays) and its effect on intracellular reactive oxygen species (ROS) levels.

» Enzyme Inhibition/Activation Assays: To screen for any direct effects on key metabolic or
signaling enzymes.

Cell-Based Models

» Nutrient Deprivation Models: To assess if it can serve as a source of methionine and/or
glycine in cells cultured in deficient media.

o Oxidative Stress Models: To investigate its protective effects against chemically-induced
oxidative stress (e.g., using H202, paraquat).

Signaling Pathways: A Hypothetical Framework

Given the lack of specific data, any depiction of signaling pathways would be purely
speculative. However, based on the roles of methionine, potential pathways of interest for
future investigation are outlined below.

Hypothetical Workflow for Investigating Ethyl Glycylmethioninate Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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